Cas no 445-09-0 (2,4,5-trimethylbenzene-1-sulfonyl fluoride)

2,4,5-trimethylbenzene-1-sulfonyl fluoride structure
445-09-0 structure
Product name:2,4,5-trimethylbenzene-1-sulfonyl fluoride
CAS No:445-09-0
MF:C9H11FO2S
MW:202.245845079422
CID:2827860
PubChem ID:15741781

2,4,5-trimethylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 2,4,5-trimethylbenzene-1-sulfonyl fluoride
    • EN300-1583558
    • DTXCID70528564
    • DTXSID10577793
    • Benzenesulfonyl fluoride, 2,4,5-trimethyl-
    • 445-09-0
    • Inchi: InChI=1S/C9H11FO2S/c1-6-4-8(3)9(5-7(6)2)13(10,11)12/h4-5H,1-3H3
    • InChI Key: NDULBWPKVMBSOF-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 202.04637893Da
  • Monoisotopic Mass: 202.04637893Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 42.5Ų

2,4,5-trimethylbenzene-1-sulfonyl fluoride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1583558-10.0g
2,4,5-trimethylbenzene-1-sulfonyl fluoride
445-09-0
10g
$4606.0 2023-05-26
Enamine
EN300-1583558-1.0g
2,4,5-trimethylbenzene-1-sulfonyl fluoride
445-09-0
1g
$1070.0 2023-05-26
Enamine
EN300-1583558-100mg
2,4,5-trimethylbenzene-1-sulfonyl fluoride
445-09-0
100mg
$615.0 2023-09-24
Enamine
EN300-1583558-250mg
2,4,5-trimethylbenzene-1-sulfonyl fluoride
445-09-0
250mg
$642.0 2023-09-24
Enamine
EN300-1583558-500mg
2,4,5-trimethylbenzene-1-sulfonyl fluoride
445-09-0
500mg
$671.0 2023-09-24
Enamine
EN300-1583558-2.5g
2,4,5-trimethylbenzene-1-sulfonyl fluoride
445-09-0
2.5g
$2100.0 2023-05-26
Enamine
EN300-1583558-0.05g
2,4,5-trimethylbenzene-1-sulfonyl fluoride
445-09-0
0.05g
$900.0 2023-05-26
Enamine
EN300-1583558-0.5g
2,4,5-trimethylbenzene-1-sulfonyl fluoride
445-09-0
0.5g
$1027.0 2023-05-26
Enamine
EN300-1583558-0.25g
2,4,5-trimethylbenzene-1-sulfonyl fluoride
445-09-0
0.25g
$985.0 2023-05-26
Enamine
EN300-1583558-5.0g
2,4,5-trimethylbenzene-1-sulfonyl fluoride
445-09-0
5g
$3105.0 2023-05-26

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